(4-ethyl-2-fluorophenyl)methanol
Overview
Description
“(4-ethyl-2-fluorophenyl)methanol” is a chemical compound with the molecular formula C9H11FO . It is a derivative of methanol where one of the hydrogen atoms is replaced by a 4-ethyl-2-fluorophenyl group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a methanol group attached to a phenyl ring which is substituted at the 4th position by an ethyl group and at the 2nd position by a fluorine atom .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-ethyl-2-fluorophenyl)methanol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-ethyl-2-fluoroacetophenone", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Reduction of 4-ethyl-2-fluoroacetophenone with sodium borohydride in methanol to form (4-ethyl-2-fluorophenyl) methanol.", "Step 2: Acidification of the reaction mixture with hydrochloric acid to protonate the alcohol and form the corresponding chloride salt.", "Step 3: Neutralization of the chloride salt with sodium hydroxide to form the free alcohol.", "Step 4: Isolation of the product by extraction with a suitable solvent such as ether or dichloromethane, followed by drying and purification by recrystallization or chromatography." ] } | |
CAS No. |
1176284-03-9 |
Molecular Formula |
C9H11FO |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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